Cas no 1160790-92-0 (4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine)

• Product Name: 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine
• CAS No: 1160790-92-0
• MF: C₁₆H₂₅BN₂O₃
• MW: 304.192304372787
• MDL: MFCD16995640
• CID: 1005804
• Update Time: 2025-10-25

4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methyl)morpholine
• 6-(Morpholinomethyl)pyridine-3-boronic Acid Pinacol Ester
• 4-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]methyl]Morpholine
• 4-[[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]methyl]-Morpholine
• 4-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methyl]morpholine
• 4-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ylmethyl]-morpholine
• 6-(4-Morpholinylmethyl)pyridine-3-boronic acid pinacol ester
• AK110502
• D-5151
• KB-237024
• MB18676
• SureCN143358
• 4-{[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methyl}morpholine
• DDIPWDTXYFXZET-UHFFFAOYSA-N
• 2648AA
• A
• D
• 2-(Morpholin-4-ylmethyl)-pyridine-5-boronic acid pinacol ester
• 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine

• MDL： MFCD16995640
• Inchi： 1S/C16H25BN2O3/c1-15(2)16(3,4)22-17(21-15)13-5-6-14(18-11-13)12-19-7-9-20-10-8-19/h5-6,11H,7-10,12H2,1-4H3
• InChI Key： DDIPWDTXYFXZET-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)CN2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.19600
• Monoisotopic Mass: 304.1958228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.2
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.82000
• LogP: 1.15090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine

4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine: A Comprehensive Overview

The compound with CAS No 1160790-92-0, named 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its unique structure and its role in facilitating various chemical reactions.

At its core, the molecule consists of a morpholine ring system, which is a six-membered ring containing one oxygen atom and one nitrogen atom. This ring is further substituted with a methyl group attached to the nitrogen atom. The methyl group is connected to a pyridine ring through a methylene bridge (-CH₂-). The pyridine ring itself is substituted at the 5-position with a tetramethyl-dioxaborolane group.

The dioxaborolane moiety is a boron-containing heterocyclic compound that plays a crucial role in the reactivity and functionality of the molecule. This group is known for its ability to act as a boron-based Lewis acid, which can significantly influence the electronic properties of the molecule. The presence of four methyl groups on the dioxaborolane ring further enhances its stability and reactivity.

Recent studies have highlighted the importance of this compound in the field of organoboron chemistry. Researchers have demonstrated that the tetramethyl-dioxaborolane group can serve as an effective leaving group in certain substitution reactions. This property makes it an invaluable tool in the synthesis of complex organic molecules, particularly those requiring precise control over reaction pathways.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The combination of the morpholine ring and the pyridine-dioxaborolane system provides unique electronic and structural properties that make it suitable for use in advanced materials such as polymers and coordination complexes.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and minimal environmental impact under standard conditions. However, as with all chemicals, proper handling and disposal procedures should be followed to ensure safety and compliance with regulations.

Looking ahead, ongoing research into this compound continues to uncover new potential applications. For instance, recent advancements in catalytic chemistry have explored the use of this molecule as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers while maintaining stability makes it an attractive candidate for use in asymmetric catalysis.

In summary, 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)methyl)morpholine (CAS No 1160790-92-0) is a versatile and valuable compound with wide-ranging applications in organic synthesis and materials science. Its unique structure and functional groups make it an essential tool for researchers and industry professionals alike.